molecular formula C9H5NO3 B8747975 Chinisatin

Chinisatin

Cat. No.: B8747975
M. Wt: 175.14 g/mol
InChI Key: XPVHVCNSIGRTIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Chinisatin is a useful research compound. Its molecular formula is C9H5NO3 and its molecular weight is 175.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5NO3

Molecular Weight

175.14 g/mol

IUPAC Name

1H-quinoline-2,3,4-trione

InChI

InChI=1S/C9H5NO3/c11-7-5-3-1-2-4-6(5)10-9(13)8(7)12/h1-4H,(H,10,13)

InChI Key

XPVHVCNSIGRTIK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C(=O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 335 mg (1.89 mmol) of 11a in 4 mL of aqueous 0.1N H2SO4 was added dropwise 10 mL of aqueous 0.2M KIO4 (2 mmol) at 25° C. The mixture was stirred at 25° C. for 2 h, filtered and washed with water, dried to leave 222 mg (67%) of 12a as an almost colorless solid, mp>250° C. 1H NMR (DMSO-d6), 7.043 (d, 1, J=8.4), 7.089 (t, 1, J=7.8), 7.232 (s, 2), 7.577 (t, 1, J=7.8), 7.735 (d, 1, J=7.5), 10.735 (s, 1). 1H NMR (DMSO-d6 +D2O), 7.043 (d, 1), 7.098 (t, 1), 7.577 (t, 1), 7.735 (d, 1). MS, 175 (20, M+), 147 (20), 119 (100), 92 (60). High resolution MS, Calcd for C9H5NO3 175.0267, found 175.0275.
Name
Quantity
335 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
KIO4
Quantity
2 mmol
Type
reactant
Reaction Step Two
Name
Yield
67%

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